molecular formula C8H8ClFO B1299264 3-Fluoro-4-methoxybenzyl chloride CAS No. 351-52-0

3-Fluoro-4-methoxybenzyl chloride

Cat. No. B1299264
CAS RN: 351-52-0
M. Wt: 174.6 g/mol
InChI Key: DDAXEANMRGIVDY-UHFFFAOYSA-N
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Description

3-Fluoro-4-methoxybenzyl chloride is a chemical compound with the molecular formula C8H8ClFO . It is a white to orange to green solid substance . It is sold by various chemical suppliers, including Thermo Scientific Chemicals and Tokyo Chemical Industry .


Molecular Structure Analysis

The molecular weight of 3-Fluoro-4-methoxybenzyl chloride is 174.60 . The InChI code for this compound is 1S/C8H8ClFO/c1-11-8-3-2-6(5-9)4-7(8)10/h2-4H,5H2,1H3 .


Physical And Chemical Properties Analysis

3-Fluoro-4-methoxybenzyl chloride is a solid at 20°C . It has a melting point of 25°C and a boiling point of 62°C at 0.2 mmHg . It should be stored under inert gas at a temperature between 0-10°C .

Scientific Research Applications

Pharmaceutical Research

3-Fluoro-4-methoxybenzyl chloride: is a valuable intermediate in pharmaceutical research. It is used in the synthesis of various pharmacologically active molecules. Its fluorine atom can significantly influence the biological activity of the compounds it is incorporated into, due to the unique properties of fluorine atoms in medicinal chemistry .

Organic Synthesis

In organic synthesis, 3-Fluoro-4-methoxybenzyl chloride serves as a versatile building block. It is particularly useful in reactions at the benzylic position, such as free radical bromination and nucleophilic substitution, which are fundamental in constructing complex organic molecules .

Material Science

This compound finds applications in material science due to its ability to act as a precursor for various materials. Its inclusion in polymers and other materials can impart desirable properties like increased resistance to degradation or altered electrical properties .

Analytical Chemistry

3-Fluoro-4-methoxybenzyl chloride: is utilized in analytical chemistry for the preparation of standards and reagents. Its well-defined properties allow for accurate calibration of analytical instruments and help in the development of new analytical methods .

Biochemistry

In biochemistry, fluorescent probes derived from 3-Fluoro-4-methoxybenzyl chloride are used to study biological systems. These probes can help in understanding the mechanisms of action of bioactive compounds and are instrumental in drug discovery processes .

Industrial Applications

While specific industrial uses of 3-Fluoro-4-methoxybenzyl chloride are not widely documented, compounds like this are often used in the development of industrial processes and products, such as advanced manufacturing of chemicals or as intermediates in the synthesis of more complex compounds .

Safety and Hazards

3-Fluoro-4-methoxybenzyl chloride is considered hazardous. It causes severe skin burns and eye damage, and may cause respiratory irritation . It should be handled with protective gloves, clothing, and eye/face protection . In case of contact with skin or eyes, immediate medical attention is required .

properties

IUPAC Name

4-(chloromethyl)-2-fluoro-1-methoxybenzene
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H8ClFO/c1-11-8-3-2-6(5-9)4-7(8)10/h2-4H,5H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DDAXEANMRGIVDY-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=C(C=C(C=C1)CCl)F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H8ClFO
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID90366203
Record name 3-Fluoro-4-methoxybenzyl chloride
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90366203
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

174.60 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-Fluoro-4-methoxybenzyl chloride

CAS RN

351-52-0
Record name 3-Fluoro-4-methoxybenzyl chloride
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90366203
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 3-Fluoro-4-methoxybenzyl Chloride
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URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Synthesis routes and methods

Procedure details

To a solution of 3-fluoro-4-methoxybenzyl alcohol (1 g, 6.5 mmol) in dichloromethane (10 mL) were added under ice-cooling triethylamine (1.8 mL, 13 mmol) and methanesulfonyl chloride (0.60 mL, 7 mmol) and the mixture was stirred at room temperature for 30 min. The solvent was evaporated under reduced pressure and the obtained residue was dissolved in ethyl acetate. The organic layer was washed with saturated brine and dried over anhydrous sodium sulfate. The solvent was evaporated under reduced pressure to give an almost pure title compound (1.1 g, 100%).
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
1.8 mL
Type
reactant
Reaction Step Two
Quantity
0.6 mL
Type
reactant
Reaction Step Two
Yield
100%

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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